Cas no 146623-69-0 (Saprisartan)

• Product Name: Saprisartan
• CAS No: 146623-69-0
• MF: C₂₅H₂₂BrF₃N₄O₄S
• MW: 611.430794239044
• CID: 174166
• PubChem ID: 60921
• Update Time: 2025-10-24

Saprisartan Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-carboxamide,1-[[3-bromo-2-[2-[[(trifluoromethyl)sulfonyl]amino]phenyl]-5-benzofuranyl]methyl]-4-cyclopropyl-2-ethyl-
• 1H-Imidazole-5-carboxamide,1-[[3-bromo-2-[2-[[(trifluoromethyl)sulfonyl]amino]phenyl]-5-benzof...
• 1H-Imidazole-5-carboxamide,1-[[3-bromo-2-[2-[[(trifluoromethyl)sulfonyl]amino]phenyl]-5-benzofuranyl]methyl]-4-cyclopropyl-2-
• 3-[[3-bromo-2-[2-(trifluoromethylsulfonylamino)phenyl]-1-benzofuran-5-yl]methyl]-5-cyclopropyl-2-ethylimidazole-4-carboxamide
• Saprisartan
• Saprisartan potassium
• 3-[[3-bromo-2-[2-(triluoromethylsulonylamino)phenyl]-1-benzouran-5-yl]methyl]-5-cyclopropyl-2-ethylimidazole-4-carboxamide
• SAPRISARTAN [INN]
• L000533
• CHEMBL305544
• Q20817193
• SCHEMBL120388
• UNII-HS64NG1G69
• 1-({3-bromo-2-[2-(trifluoromethane)sulfonamidophenyl]-1-benzofuran-5-yl}methyl)-4-cyclopropyl-2-ethyl-1H-imidazole-5-carboxamide
• GTPL6899
• GR138950
• AKOS040753926
• 1-[[3-Bromo-2-[2-[[(trifluoromethyl)sulphonyl]amino]phenyl]-5-benzofuranyl]methyl]-4-cyclopropyl-2-ethyl-1H-imidazole-5-carboxamide
• 3-((3-BROMO-2-(2-(TRIFLUOROMETHYLSULFONYLAMINO)PHENYL)-1-BENZOFURAN-5-YL)METHYL)-5-CYCLOPROPYL-2-ETHYLIMIDAZOLE-4-CARBOXAMIDE
• DTXSID00163422
• NS00069572
• BDBM50469901
• CHEBI:190069
• HS64NG1G69
• GR-138950X
• DB01347
• Saprisartan [INN:BAN]
• 1H-Imidazole-5-carboxamide, 1-((3-bromo-2-(2-(((trifluoromethyl)sulfonyl)amino)phenyl)-5-benzofuranyl)methyl)-4-cyclopropyl-2-ethyl-
• SAPRISARTAN [WHO-DD]
• 146623-69-0
• GR 138950
• 1-[[3-Bromo-2-[2-[[(trifluoromethyl)sulphonyl ]amino ]phenyl]-5-benzofuranyl]methyl]-4-cyclopropyl-2-ethyl-1H-imidazole-5-carboxamide
• GR-138950
• 1-((3-bromo-2-(2-(trifluoromethane)sulfonamidophenyl)-1-benzofuran-5-yl)methyl)-4-cyclopropyl-2-ethyl-1H-imidazole-5-carboxamide
• saprisartanum
• DTXCID4085913

• Inchi： 1S/C25H22BrF3N4O4S/c1-2-19-31-21(14-8-9-14)22(24(30)34)33(19)12-13-7-10-18-16(11-13)20(26)23(37-18)15-5-3-4-6-17(15)32-38(35,36)25(27,28)29/h3-7,10-11,14,32H,2,8-9,12H2,1H3,(H2,30,34)
• InChI Key： DUEWVPTZCSAMNB-UHFFFAOYSA-N
• SMILES： BrC1=C(C2C=CC=CC=2NS(C(F)(F)F)(=O)=O)OC2C=CC(=CC=21)CN1C(CC)=NC(=C1C(N)=O)C1CC1

Computed Properties

• Exact Mass: 610.05000
• Monoisotopic Mass: 610.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 38
• Rotatable Bond Count: 8
• Complexity: 979
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: 5.2
• Topological Polar Surface Area: 129A^2

Experimental Properties

• Density: 1.7
• Boiling Point: 707.3°Cat760mmHg
• Flash Point: 381.5°C
• Refractive Index: 1.686
• PSA: 128.60000
• LogP: 7.76140

Additional information on Saprisartan

Comprehensive Overview of Saprisartan (CAS No. 146623-69-0): Properties, Applications, and Market Insights

Saprisartan (CAS No. 146623-69-0) is a selective angiotensin II receptor antagonist with significant therapeutic potential in cardiovascular research. This compound belongs to the class of non-peptide AT1 receptor blockers, which have gained attention for their role in managing hypertension and related disorders. The molecular structure of Saprisartan features a biphenyl tetrazole moiety, a characteristic shared with other clinically used ARBs like losartan and valsartan, but with distinct pharmacological properties that make it a subject of ongoing research.

In recent years, Saprisartan has emerged as a focal point in discussions about next-generation antihypertensive agents, particularly as researchers explore compounds with improved receptor selectivity and metabolic stability. The compound's pharmacokinetic profile shows promising oral bioavailability and sustained receptor blockade duration, making it a candidate for once-daily dosing regimens – a key consideration in patient compliance optimization, which ranks high among healthcare providers' concerns.

The mechanism of action of Saprisartan involves competitive inhibition of angiotensin II at the AT1 receptor subtype, effectively preventing vasoconstriction and aldosterone secretion. This mechanism aligns with current therapeutic strategies targeting the renin-angiotensin-aldosterone system (RAAS), a pathway frequently discussed in contemporary cardiovascular pharmacology literature. Unlike ACE inhibitors, Saprisartan and other ARBs don't affect bradykinin metabolism, potentially reducing the incidence of dry cough – a common side effect that often leads to treatment discontinuation.

From a chemical perspective, Saprisartan (CAS No. 146623-69-0) demonstrates notable structure-activity relationships that continue to inform medicinal chemistry approaches. The compound's imidazole derivative core contributes to its binding affinity, while strategic substitutions influence its tissue distribution and elimination half-life. These molecular features have become increasingly relevant as pharmaceutical scientists seek to develop tissue-specific RAAS modulators, a trending topic in precision medicine forums.

The potential clinical applications of Saprisartan extend beyond essential hypertension. Current research explores its utility in cardiac remodeling prevention post-myocardial infarction, diabetic nephropathy management, and possibly metabolic syndrome – conditions that represent significant burdens on global healthcare systems. This broadening scope of investigation reflects the evolving understanding of RAAS inhibition's pleiotropic effects, a subject generating substantial interest in both clinical trial circles and pharmacoeconomic analyses.

In the pharmaceutical development landscape, Saprisartan represents an interesting case study in drug optimization strategies. The compound's development history illustrates the balance between potency enhancement and safety profile refinement – a critical consideration given the increased scrutiny of cardiovascular drug safety by regulatory agencies worldwide. These aspects make Saprisartan a frequent subject in discussions about translational medicine challenges and drug repurposing opportunities.

The synthesis of Saprisartan involves multi-step organic transformations that highlight modern heterocyclic chemistry techniques. Key steps typically include the construction of the biphenyl system followed by introduction of the tetrazole ring – synthetic challenges that continue to inspire methodological innovations in process chemistry. These synthetic aspects gain additional relevance as the industry focuses on green chemistry principles and cost-effective manufacturing processes.

From a market perspective, Saprisartan exists within the competitive landscape of cardiovascular therapeutics, where differentiation strategies increasingly focus on outcome improvements rather than just blood pressure reduction. The compound's potential advantages in terms of organ protection and metabolic effects position it as a candidate for value-based formularies – a growing trend in healthcare systems emphasizing real-world evidence over surrogate endpoints.

Ongoing research into Saprisartan frequently appears in discussions about personalized antihypertensive therapy, particularly regarding genetic polymorphisms affecting drug response. This aligns with broader movements toward pharmacogenomics-guided treatment decisions, a hot topic in both clinical practice and drug development conferences. The compound's receptor binding characteristics make it a useful probe for studying AT1 receptor variants and their clinical implications.

Quality control and analytical methods for Saprisartan typically employ advanced techniques such as HPLC and LC-MS/MS, reflecting the stringent standards applied to potent active pharmaceutical ingredients. These analytical challenges frequently surface in discussions about generic drug development and pharmaceutical equivalence assessments – topics of perpetual relevance in regulatory science and health technology assessment frameworks.

As the scientific community continues to investigate Saprisartan (CAS No. 146623-69-0), the compound maintains its position as both a research tool and potential therapeutic agent. Its story exemplifies the intricate interplay between medicinal chemistry, pharmacology, and clinical medicine that defines modern cardiovascular drug discovery. With persistent interest in optimizing RAAS modulation strategies, Saprisartan remains a compound worth watching in both academic and industrial research settings.